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Compound of Interest

Compound Name: DL-Cysteine-d1

Cat. No.: B15138689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for DL-Cysteine-d1. The information herein is compiled from publicly available

safety data sheets (SDS) and scientific literature for the closely related compound DL-Cysteine.

While the deuterated form is expected to have a similar safety profile, it is imperative to consult

the specific SDS provided by the supplier of your material and to conduct a thorough risk

assessment before use.

Introduction
DL-Cysteine-d1 is a deuterated form of the non-essential amino acid DL-Cysteine. Cysteine

and its derivatives are utilized in various fields, including pharmaceuticals, cosmetics, and the

food industry.[1] In pharmaceutical research and drug development, isotopically labeled

compounds like DL-Cysteine-d1 are valuable tools in pharmacokinetic and metabolic studies.

Understanding the safety and handling of this compound is crucial for ensuring the well-being

of laboratory personnel and the integrity of research.

Hazard Identification and Classification
DL-Cysteine is considered a hazardous substance.[2] It is harmful if swallowed and can cause

irritation to the eyes, respiratory system, and skin.[2]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of DL-Cysteine.

This data should be used as a reference for DL-Cysteine-d1, as significant deviations are not

expected.
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Property Value Source

Molecular Formula C₃H₆DNO₂S -

Molecular Weight 122.17 g/mol -

Appearance
Colorless crystalline powder[2]

[4] or off-white solid[1]
[1][2][4]

Melting Point >197°C (dec.)[1], 225 °C (dec.) [1][5][6]

Boiling Point 293.9°C at 760 mmHg [1]

Density 1.334 g/cm³ [1]

Solubility

Slightly soluble in water.[2][4]

Soluble in DMSO and aqueous

acid.[1][5][6] Insoluble in

acetone.[5][6]

[1][2][4][5][6]

pKa 2.07±0.10 (Predicted) [6]

LogP 0.230 (est) [6]

Toxicological Information
Accidental ingestion of DL-Cysteine may be harmful, with animal experiments indicating that

ingestion of less than 150 grams could be fatal or cause serious health damage.[2] The

material may act as an NMDA receptor agonist at high concentrations.[5]

Key Toxicological Findings (from studies on L-cysteine and D-cysteine):

Oral Administration in Rats: Repeated-dose studies on rats showed that L-cysteine and D-

cysteine can cause renal injuries.[7][8][9] High doses also led to salivation and focal erosion

in the stomach mucosa.[7][8][9]

No-Observed-Adverse-Effect Level (NOAEL): The NOAEL for L-cysteine was determined to

be less than 500 mg/kg/day, and for D-cysteine, it was 500 mg/kg/day in rats.[7][8][9]

Experimental Protocols: Safe Handling Procedures
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Adherence to strict safety protocols is mandatory when handling DL-Cysteine-d1. The

following procedures are based on best practices for handling hazardous chemical powders.

5.1. Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of PPE. The following diagram

illustrates the logical selection of PPE based on potential hazards.

Hazard Assessment

PPE Selection

Assess Chemical Hazards
(Toxicity, Irritation, etc.)

Eye Protection
(Safety Glasses/Goggles) Eye Irritant 

Hand Protection
(Nitrile/Butyl Gloves)

 Skin Irritant 

Body Protection
(Lab Coat/Apron)

 General Handling 

Respiratory Protection
(Dust Mask/Respirator)

 Inhalation Hazard
(Dust Generation) 

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.

Recommended PPE:

Eye Protection: Safety glasses with side shields or chemical goggles.[2]

Hand Protection: Compatible chemical-resistant gloves such as nitrile, butyl, or

polychloroprene rubber.[2] Gloves should be inspected for degradation before use and

replaced if contaminated.[2]
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Body Protection: A laboratory coat or overalls and a PVC apron if there is a risk of significant

exposure.[2]

Respiratory Protection: Use only in a well-ventilated area.[10] If dust is generated, a NIOSH-

approved N95 dust mask or higher-level respirator should be worn.

5.2. Engineering Controls

Work should be conducted in a well-ventilated laboratory.

For procedures with a high likelihood of generating dust, a chemical fume hood or a glove

box should be used.

5.3. General Handling and Hygiene

Avoid all personal contact, including inhalation of dust.[2][4]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the laboratory.[10]

Remove contaminated clothing and wash it before reuse.[10]

Avoid contact with oxidizing agents, as this may result in ignition.[2][4]

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes, holding the eyelids open.

[2][10] Seek medical attention if irritation

persists.[10]

Skin Contact

Immediately remove all contaminated clothing

and flush the skin and hair with running water

and soap, if available.[2][4] Seek medical

attention if irritation occurs.[10]

Inhalation

Remove the individual from the contaminated

area to fresh air.[2][4][10] If the person is not

breathing, provide artificial respiration.[10] Seek

medical attention.[10]

Ingestion

If swallowed, rinse the mouth with water.[3][10]

Call a poison center or doctor for treatment

advice.[10]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

7.1. Storage

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2]

Keep in a dark place under an inert atmosphere.[6] Recommended storage temperature is

-20°C.[1]

Avoid reaction with oxidizing agents.[2][4]

7.2. Spill and Leak Procedures

Minor Spills: Remove all ignition sources.[2][4] Clean up spills immediately, avoiding contact

with skin and eyes.[2][4] Use dry clean-up procedures to avoid generating dust.[2][4] Place

the spilled material in a suitable, labeled container for waste disposal.[2][4]
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Major Spills: Evacuate the area and alert emergency responders.[2][4]

7.3. Disposal

All waste must be handled in accordance with local, state, and federal regulations.[2]

Dispose of the contents and container to an approved waste disposal plant.[10]

Puncture containers to prevent reuse before disposal in an authorized landfill.[2]

Laboratory Safety Workflow
The following diagram outlines a general workflow for the safe handling of chemical

compounds in a laboratory setting.
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Caption: General laboratory safety workflow for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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